Cas no 2613381-67-0 (4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride)

• Product Name: 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride
• CAS No: 2613381-67-0
• MF: C₁₁H₁₃ClN₂O₃
• MW: 256.685521841049
• MDL: MFCD33031555
• CID: 5327324
• PubChem ID: 155943293
• Update Time: 2025-10-21

4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4912521217
• 4-[(1,3-benzoxazol-2-yl)amino]butanoic acid hydrochloride
• 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride

• MDL： MFCD33031555
• Inchi： 1S/C11H12N2O3.ClH/c14-10(15)6-3-7-12-11-13-8-4-1-2-5-9(8)16-11;/h1-2,4-5H,3,6-7H2,(H,12,13)(H,14,15);1H
• InChI Key： FFEGERJSTSITNY-UHFFFAOYSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1NCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 247
• Topological Polar Surface Area: 75.4

Additional information on 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride

Introduction to 4-(1,3-Benzoxazol-2-yl)aminobutanoic Acid Hydrochloride (CAS No. 2613381-67-0)

4-(1,3-Benzoxazol-2-yl)aminobutanoic acid hydrochloride (CAS No. 2613381-67-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a benzoxazole moiety with an aminobutanoic acid backbone, making it a promising candidate for various therapeutic applications.

The benzoxazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The presence of this ring in 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride suggests potential applications in the treatment of diseases associated with inflammation and cancer. Additionally, the aminobutanoic acid moiety is a derivative of γ-aminobutyric acid (GABA), a neurotransmitter that plays a crucial role in the central nervous system (CNS). This structural feature may confer neuroprotective and anxiolytic effects, making the compound an interesting target for CNS disorders.

Recent studies have highlighted the potential of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride in modulating GABA receptors. GABA receptors are integral to the regulation of neuronal excitability and are implicated in various neurological conditions such as anxiety disorders, epilepsy, and neurodegenerative diseases. The ability of this compound to interact with GABA receptors could provide new therapeutic avenues for these conditions. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride exhibits potent GABA receptor agonist activity, suggesting its potential as an anxiolytic agent.

In addition to its potential neuroprotective effects, 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride has also shown promise in preclinical studies for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including arthritis and inflammatory bowel disease (IBD). A recent study published in the European Journal of Pharmacology reported that this compound significantly reduced inflammation in animal models of IBD. The mechanism underlying this effect is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

The pharmacokinetic properties of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride have also been investigated to ensure its suitability for therapeutic use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it a viable candidate for further development as an oral medication. Additionally, the compound has demonstrated low toxicity in preclinical safety assessments, which is a critical factor for drug development.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials to assess the compound's therapeutic potential in specific disease indications.

In conclusion, 4-(1,3-benzoxazol-2-yl)aminobutanoic acid hydrochloride (CAS No. 2613381-67-0) represents a promising new compound with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover its full potential, this compound may offer new hope for patients suffering from neurological disorders, inflammatory conditions, and other diseases where current treatments are limited or ineffective.